Cas no 15854-75-8 (2-Phenyl-4-nitro-anisole)

• Product Name: 2-Phenyl-4-nitro-anisole
• CAS No: 15854-75-8
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 50227
• PubChem ID: 6425580
• Update Time: 2025-10-27

2-Phenyl-4-nitro-anisole Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4-nitro-anisole
• 1-methoxy-4-nitro-2-phenylbenzene
• 2-Phenyl-4-nitro-anisol
• 2-PHENYL-4-NITROANISOLE
• 2-Methoxy-5-nitro-1,1'-biphenyl
• 2-Methoxy-5-nitro-biphenyl
• 2-phenyl-4-nitroanisol
• 5-Nitro-2-methoxy-1-phenyl-benzol
• 5-Nitro-2-methoxy-diphenyl
• AC1O50M3
• CTK4C9730
• Methyl-(5-nitro-biphenyl-2-yl)-aether
• methyl-(5-nitro-biphenyl-2-yl)-ether
• Anisole,4-nitro-2-phenyl- (7CI,8CI)
• 2-Methoxy-5-nitrobiphenyl
• 2-PHENYL-4-NITROACETOPHENONE
• 2-Methoxy-5-nitro-1,1-biphenyl
• J-009511
• AB16539
• AC-12226
• A809940
• 1-methoxy-4-nitro-2-phenyl-benzene
• 15854-75-8
• AKOS015889762
• DTXSID80423753
• FT-0637284
• DFVBQSMLKLCRCB-UHFFFAOYSA-N
• SCHEMBL10933113
• DB-021491
• HS-7456

• MDL： MFCD03840720
• Inchi： 1S/C13H11NO3/c1-17-13-8-7-11(14(15)16)9-12(13)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： DFVBQSMLKLCRCB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.202
• Boiling Point: 355.7°C at 760 mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.587
• PSA: 55.05000
• LogP: 3.79360

Additional information on 2-Phenyl-4-nitro-anisole

Comprehensive Overview of 2-Phenyl-4-nitro-anisole (CAS No. 15854-75-8): Properties, Applications, and Industry Insights

2-Phenyl-4-nitro-anisole (CAS No. 15854-75-8) is a specialized organic compound widely recognized in the fields of fine chemicals and pharmaceutical intermediates. This aromatic nitro compound, characterized by its phenyl and methoxy functional groups, has garnered significant attention due to its versatile reactivity and role in synthesizing high-value derivatives. With the growing demand for nitro-aromatic compounds in agrochemicals and dye manufacturing, 2-Phenyl-4-nitro-anisole stands out as a critical building block for researchers and industrial applications.

The molecular structure of 2-Phenyl-4-nitro-anisole combines a nitro group at the 4-position of an anisole ring, further substituted with a phenyl group at the 2-position. This unique arrangement enhances its electrophilic properties, making it a preferred intermediate for cross-coupling reactions and reductive amination processes. Recent studies highlight its utility in developing photoactive materials, aligning with the surge in interest for organic electronics and sustainable photovoltaics—a trending topic in green chemistry forums.

From an industrial perspective, CAS No. 15854-75-8 is often sought after for its stability and solubility in common organic solvents like ethanol and dichloromethane. These properties facilitate its use in batch synthesis and catalytic transformations, addressing frequent queries about scalable nitro-compound production. Notably, its low toxicity profile (as per standard safety data sheets) makes it a safer alternative compared to other nitro-aromatics, resonating with the industry’s shift toward eco-friendly chemical processes.

Emerging applications of 2-Phenyl-4-nitro-anisole include its role in liquid crystal displays (LCDs) and nonlinear optical materials, areas frequently explored in academic research. A 2023 study published in the Journal of Organic Chemistry emphasized its potential in fluorescence probes, tapping into the booming biomedical imaging market. Such innovations align with search trends around advanced functional materials and smart chemical sensors, reinforcing the compound’s relevance.

For suppliers and procurement specialists, CAS No. 15854-75-8 is often indexed under keywords like high-purity nitro-anisole and aromatic ether derivatives. Regulatory compliance, particularly regarding REACH and FDA guidelines, remains a top concern among buyers—a point frequently highlighted in sourcing discussions. Analytical techniques such as HPLC and GC-MS are typically employed to verify its purity, addressing common quality assurance queries.

In summary, 2-Phenyl-4-nitro-anisole exemplifies the intersection of traditional chemistry and modern innovation. Its adaptability across pharmaceuticals, material science, and specialty chemicals ensures sustained demand, while ongoing research into its catalytic applications promises future breakthroughs. As industries prioritize sustainable synthesis and high-performance intermediates, this compound is poised to remain a focal point in chemical R&D.